Cas no 57967-01-8 (Acetamide, 2-cyano-2-(methoxyimino)-N-[(propylamino)carbonyl]-)

• Product name: Acetamide, 2-cyano-2-(methoxyimino)-N-[(propylamino)carbonyl]-
• CAS No: 57967-01-8
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 343624
• PubChem ID: 71443876

Acetamide, 2-cyano-2-(methoxyimino)-N-[(propylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-2-(methoxyimino)-N-[(propylamino)carbonyl]-
• N-methoxy-2-oxo-2-(propylcarbamoylamino)ethanimidoyl cyanide
• DTXSID10852678
• 57967-01-8
• 2-Cyano-2-(methoxyimino)-N-(propylcarbamoyl)acetamide

• Inchi： InChI=1S/C8H12N4O3/c1-3-4-10-8(14)11-7(13)6(5-9)12-15-2/h3-4H2,1-2H3,(H2,10,11,13,14)/b12-6-
• InChI Key： LHZFMHYHBZOJOI-SDQBBNPISA-N
• SMILES： C(/C(=N/OC)/C(NC(NCCC)=O)=O)#N

Computed Properties

• Exact Mass: 212.09106
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.58